2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine

• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-N-methyloxan-4-amine
• InChI: InChI=1S/C12H16FNO/c1-14-11-6-7-15-12(8-11)9-2-4-10(13)5-3-9/h2-5,11-12,14H,6-8H2,1H3
• InChI Key: NXQJSVOBTWNAFS-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCOC(C1)C2=CC=C(C=C2)F

Description

2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine (CAS 1340086-05-6) is a chemical compound of significant interest in medicinal chemistry and neuroscience research. It features a tetrahydro-2H-pyran (oxane) ring, a privileged scaffold frequently found in compounds with diverse pharmacological activities . This structure is central to its role as a key synthetic intermediate or building block in the development of novel therapeutic agents. The primary research value of this compound is its function as a critical precursor in the synthesis of TNX-1600 , a triple reuptake inhibitor (TRI) being developed as a potential treatment for conditions such as agitation in Alzheimer's disease and Post-Traumatic Stress Disorder (PTSD) . TRIs work by simultaneously blocking the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters, a mechanism that is hypothesized to produce greater efficacy in addressing complex neuropsychiatric disorders compared to agents targeting single transporters . The fluoro-phenyl substitution on the pyran ring is a common structural motif used to optimize a molecule's binding affinity to neurological targets and its overall pharmacokinetic properties. Researchers utilize this compound to explore structure-activity relationships (SAR) and to develop new candidates for CNS disorders . It is available for research purposes as a free base (CAS 1340086-05-6) and may also be available in a salt form, such as its hydrochloride salt (CAS 1461714-03-3) . This product is strictly for research use in a laboratory setting and is not intended for diagnostic, therapeutic, or any human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine typically involves the following steps:

Formation of the Tetrahydropyran Ring: The tetrahydropyran ring can be synthesized through a cyclization reaction involving a suitable precursor, such as a diol or an epoxide.

Introduction of the Fluorophenyl Group: The fluorophenyl group can be introduced via a nucleophilic aromatic substitution reaction, where a fluorinated aromatic compound reacts with a nucleophile.

Amination: The amine group can be introduced through a reductive amination reaction, where an aldehyde or ketone precursor is reacted with an amine in the presence of a reducing agent.

Industrial Production Methods

Industrial production of 2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents are chosen to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions

2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxylated derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The fluorophenyl group can participate in substitution reactions, where the fluorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, or halides can be used in substitution reactions.

Major Products Formed

Oxidation: Hydroxylated derivatives or oxides.

Reduction: Reduced amines or alcohols.

Substitution: Substituted derivatives with various functional groups replacing the fluorine atom.

Scientific Research Applications

Neurotransmitter Regulation

Preliminary studies indicate that 2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine may interact with receptors involved in neurotransmitter regulation. This interaction suggests potential applications in treating mood disorders and pain modulation. The binding affinity and specificity of the compound to these receptors require further investigation to understand its therapeutic potential fully.

Antimicrobial Activity

Similar compounds have demonstrated antimicrobial properties, suggesting that 2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine might possess similar activities. The fluorinated phenyl group may enhance its efficacy against various bacterial strains, making it a candidate for further research in antibacterial drug development .

Potential Anti-Melanogenic Agents

Research has shown that compounds with similar structures can inhibit tyrosinase, an enzyme involved in melanin biosynthesis. This inhibition can lead to applications in skin whitening treatments and the management of hyperpigmentation disorders. The specific structural features of 2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine may influence its effectiveness as a tyrosinase inhibitor .

Mechanism of Action

The mechanism of action of 2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors

Biological Activity

2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine, with the molecular formula C$_{12}$H$_{16}$FNO and a molecular weight of approximately 209.26 g/mol, is a compound of interest in medicinal chemistry due to its unique structural features, including a tetrahydropyran ring and a fluorinated phenyl group. The presence of fluorine is notable as it may enhance the compound's biological activity and influence its interactions with biological targets.

Chemical Structure and Properties

The compound's structure can be summarized as follows:

Property	Value
Molecular Formula	C$_{12}$H$_{16}$FNO
Molecular Weight	209.26 g/mol
CAS Number	1340086-05-6

The fluorophenyl group is expected to play a critical role in modulating the compound’s pharmacological properties, potentially enhancing its binding affinity to biological receptors.

Biological Activity

Preliminary studies suggest that 2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine exhibits several biological activities, particularly in the context of neurotransmitter regulation and pain modulation. The following sections detail specific findings related to its biological activity.

Neurotransmitter Interaction

Initial research indicates that this compound may interact with receptors involved in neurotransmitter pathways. For instance, it has been suggested that it could bind effectively to serotonin and dopamine receptors, which are crucial for mood regulation. This interaction could imply potential applications in treating mood disorders or pain management.

Binding Affinity Studies

Further studies are required to quantify the binding affinity of 2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine compared to other known compounds. The following table summarizes some related compounds and their biological activities:

Compound Name	Structural Features	Biological Activity
N-Methyl-3-(tetrahydro-2H-pyran-4-yl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamides	Tetrahydropyran ring, carboxamide	Cannabinoid receptor agonist
2-Amino-N-(5-fluorophenyl)tetrahydro-2H-pyran-4-carboxamide	Fluorophenyl group	Antibacterial activity
N,N-Dimethyl-N'-(3-fluorobenzyl)urea	Urea linkage	Antimicrobial properties

The unique fluorinated structure of 2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine may enhance its pharmacokinetic and pharmacodynamic profiles compared to these analogs.

Case Studies and Research Findings

Recent studies have explored the potential therapeutic applications of similar compounds. For example, research published in the Journal of Medicinal Chemistry highlighted the importance of structural modifications in enhancing brain penetration and selectivity for target receptors in cancer therapies . While not directly studying our compound, these findings underscore the relevance of structural features in determining biological activity.

Comparison with Similar Compounds

Substituent Variations in Tetrahydro-2H-Pyran Derivatives

The biological and physicochemical properties of tetrahydro-2H-pyran derivatives are highly dependent on substituent patterns. Key analogs include:

Compound Name	Substituents	Molecular Weight	Key Properties/Activities	Reference
2-(4-Fluorophenyl)-N-methyltetrahydro-2H-pyran-4-amine	2-(4-Fluorophenyl), 4-(N-methylamino)	209.26 (estimated)	Potential electronic modulation via fluorine; inferred anti-cancer activity from similar fluorophenyl analogs	–
N,2,2-Trimethyltetrahydro-2H-pyran-4-amine	4-(N-methylamino), 2,2-dimethyl	143.22	Synthesized via Schiff base reduction; used in further chemical transformations (e.g., cyanoethylation)
4-(2-Chlorophenyl)tetrahydro-2H-pyran-4-amine	4-(2-Chlorophenyl)	199.67	Halogen substitution alters lipophilicity; potential for varied binding interactions
(4-Fluorotetrahydro-2H-pyran-4-yl)methanamine	4-(Methanamine), 4-fluorophenyl	159.19	Methanamine group may enhance solubility or alter receptor binding

Key Observations :

• Amino Group Modifications: N-methylation (vs. methanamine or unmodified amino groups) influences steric hindrance and hydrogen-bonding capacity, affecting pharmacokinetic properties like absorption and metabolism .

Electronic and Spectroscopic Comparisons

Fluorophenyl-substituted compounds exhibit distinct electronic behaviors:

• Absorption and Emission : In quinazoline derivatives, 4-fluorophenyl groups at the 2-position increase absorption maxima intensity (λ ~310–330 nm) due to resonance-donating effects, while methoxy groups cause peak broadening . Similar trends may apply to tetrahydro-2H-pyran systems.
• Stokes Shifts : Fluorophenyl groups induce moderate Stokes shifts (~20–40 nm), suggesting efficient energy transfer in fluorescent applications .

Pharmacological and Binding Properties

• Anti-Proliferative Activity: 2-(4-Fluorophenyl) imidazol-5-ones (structurally distinct but sharing the fluorophenyl motif) show high binding affinities to Polo-like kinase 1 (Plk1), with IC₅₀ values in the nanomolar range . This suggests that fluorophenyl groups enhance target engagement in kinase inhibitors.
• QSAR Insights: Quantitative Structure-Activity Relationship (QSAR) models for fluorophenyl derivatives highlight the importance of lipophilicity (LogP ~4.5) and hydrogen-bond donors (≤2) for optimal activity .